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Compound of Interest

Compound Name: 1-Propylpiperazine

CAS No.: 50733-94-3

Cat. No.: B1297305

Get Quote

Executive Summary
1-Propylpiperazine (CAS: 20302-04-5) is a secondary/tertiary amine derivative critical to

pharmaceutical synthesis, particularly in the development of piperazine-based bioactive

scaffolds. Its dual hazard profile—flammable liquid and corrosive amine—demands a rigorous

safety protocol that exceeds standard laboratory practices.[1]

This guide synthesizes physicochemical data, toxicological insights, and field-proven handling

methodologies.[1] It is designed for researchers requiring high-fidelity control over reaction

environments to prevent carbamate formation (air sensitivity) while mitigating severe chemical

burn risks.

Part 1: Chemical Profile & Physicochemical
Properties[1][2]
Understanding the physical constants is the first step in designing safe experimental apparatus.

1-Propylpiperazine is a volatile, basic liquid that aggressively attacks mucous membranes.[1]
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Table 1: Physicochemical Data
Property Value Operational Implication

CAS Number 20302-04-5
Unique Identifier for

inventory/EHS.

Molecular Formula C₇H₁₆N₂ MW: 128.22 g/mol .[1]

Physical State Colorless to light yellow liquid

Discoloration indicates

oxidation or carbamate

formation.[1]

Boiling Point 150–152 °C
Moderate volatility; requires

heating baths for distillation.[1]

Flash Point ~56–58 °C (Closed Cup)
Flammable. Vapors can ignite

at moderate lab temperatures.

Density 0.88–0.91 g/mL
Less dense than water; floats

on aqueous spills.[1]

pKa ~9.8 (est. for N1)
Strong base; incompatible with

acids and acid chlorides.[1]

Solubility
Miscible in water, ethanol,

DCM

Hygroscopic; absorbs

atmospheric moisture.[1]

Expert Insight: The combination of a flash point (~57°C) and corrosivity classifies this as a

"high-risk transfer" reagent. Static discharge during transfer can ignite vapors, while the liquid

causes immediate necrosis.[1] Grounding of containers is mandatory.[1]

Part 2: Hazard Identification & Toxicology[1][3][4][5]
GHS Classification (Self-Validating Risk Assessment)
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The following H-statements define the operational boundaries. If your risk assessment does not

account for these, the protocol is invalid.[1]

H226: Flammable liquid and vapor.[1][2]

H314: Causes severe skin burns and eye damage (Category 1B).[1][3]

H302/H312: Harmful if swallowed or in contact with skin.[1][3]

H335: May cause respiratory irritation.[1][3][2][4]

Toxicological Mechanism
Corrosivity: As a strong organic base, 1-propylpiperazine saponifies cell membrane lipids

and denatures proteins upon contact, leading to deep, penetrating chemical burns that may

not be immediately painful due to nerve damage.[1]

Inhalation: Vapors are highly irritating to the upper respiratory tract. Prolonged exposure can

lead to pulmonary edema.[1]

Carbamate Formation: Like many alkyl piperazines, it reacts reversibly with atmospheric CO₂

to form solid carbamates.[1] This not only degrades the reagent but can clog flow chemistry

lines, leading to dangerous over-pressurization.[1]

Part 3: Safe Handling & Storage Protocols
The "Inert-First" Transfer Protocol
Objective: Transfer 1-propylpiperazine without exposure to air (preventing degradation) or

skin contact.

Required PPE:

Gloves: Laminate film (Silver Shield) or thick Nitrile (>0.11mm, double gloved).[1] Latex is

permeable to amines and forbidden.[1]

Eye Protection: Chemical splash goggles + Face shield.[1]
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Respiratory: Fume hood required.[1] If outside hood, full-face respirator with amine/organic

vapor cartridges.[1]

Step-by-Step Methodology:

Preparation: Secure the reagent bottle and the receiving flask (dried, N₂-purged). Ground

both vessels to prevent static buildup.[1]

Cannula Setup: Insert a long stainless steel needle (cannula) through a septum into the

reagent bottle. Insert a short "vent" needle connected to an inert gas line (N₂ or Ar).

Pressure Transfer: Pressurize the reagent bottle slightly with N₂.[1] The pressure differential

forces the liquid through the cannula into the receiving flask.[1]

Why? This avoids pouring (splash risk) and excludes O₂/CO₂.[1]

Quenching: Upon completion, flush the cannula with a dilute acid (e.g., 1M HCl) into a waste

beaker before removing it from the hood environment to neutralize residual amine.[1]

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling this reagent.
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Caption: Figure 1: Logic flow for the safe transfer of 1-Propylpiperazine, prioritizing inert

atmosphere and static grounding.
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Part 4: Emergency Response & Waste
Management[1]
Spill Management (The Neutralization Logic)
Do not simply wipe up spills. The basicity must be addressed to prevent chemical burns to the

cleaning crew.

Evacuate: Remove ignition sources immediately (Flash point ~57°C).

Isolate: Ventilate the area.

Neutralize: Apply a weak acid neutralizer (e.g., Citric acid or dilute Acetic acid) to the spill.[1]

Indicator: Use pH paper to confirm the spill is pH 6–8 before wiping.

Absorb: Use vermiculite or sand.[1] Do not use sawdust (flammability risk with oxidizers,

though less critical here, it is bad practice with amines).[1]

First Aid Protocols
Skin Contact: Rinse with water for 15 minutes.[1][4][5] Do not use vinegar on skin burns

(exothermic reaction heat can worsen tissue damage). Use sterile water/saline.[1]

Eye Contact: Immediate irrigation is critical.[1][5] Time to irrigation determines blindness risk.

[1]

Emergency Decision Tree

Accident Occurs Identify Type

Skin Exposure

Eye Exposure

Bench Spill

Drench 15min
Remove Clothing

Irrigate 15min
Force Eyelids Open

Eliminate Ignition
Neutralize (Citric Acid)

Seek Medical
Attention (Show SDS)
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Click to download full resolution via product page

Caption: Figure 2: Emergency response triage for personal exposure versus containment

events.

Part 5: Pharmaceutical Applications & Synthesis
Context[1][8][9][10]
1-Propylpiperazine is not merely a solvent; it is a pharmacophore building block. Its N1-propyl

group provides lipophilicity, while the N4 nitrogen remains nucleophilic for derivatization.[1]

Key Synthetic Utility
Nucleophilic Substitution (SnAr): Reacts with chloropyrimidines or chlorobenzenes to form

bi-aryl piperazine motifs common in serotonergic drugs (e.g., 5-HT1A agonists).[1]

Reductive Amination: Acts as the amine component reacting with aldehydes to extend

carbon chains.

Storage for Quality Assurance
To maintain "Drug Grade" purity:

Atmosphere: Store under Argon. CO₂ absorption forms 1-propylpiperazine carbamate

(white crust), which alters stoichiometry in precise couplings.[1]

Container: Glass or Stainless Steel.[1] Avoid Aluminum (amines can be corrosive to Al at

high temps/humidity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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